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Cat. No.: B14872834
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Executive Summary

Magnesium (E)-but-2-enedioate (Magnesium Fumarate) is a critical magnesium salt used in
pharmaceutical and nutraceutical applications for its high bioavailability and organic counter-ion
benefits. Unlike simple inorganic salts (e.g., Mg Oxide), the fumarate moiety facilitates active
transport and buffering.[1]

In the solid state, this compound exhibits pseudopolymorphism, primarily dictated by its
hydration state.[1] The dominant commercial form is the Tetrahydrate (MgCaH20a4 - 4H20),
which can transition to an Anhydrous form upon thermal stress.[1] Understanding these
transitions is vital for controlling drug product stability, tableting mechanics, and dissolution
rates.[1]

Chemical Identity & Solid-State Landscape
Nomenclature & Stoichiometry

o |[UPAC Name: Magnesium (E)-but-2-enedioate[2][3]

o Common Name: Magnesium Fumarate[1][2][3][4][5][6]
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e CAS Number: 6880-23-5 (General), 7704-71-4 (Anhydrous/General)[1]
e Molecular Formula:
o Tetrahydrate: CaH2MgOa4[1][2][3][5][6] - 4H20 (MW: ~210.4 g/mol )

o Anhydrous: CaH2MgOa4 (MW: 138.4 g/mol )

The Polymorphic System

While distinct conformational polymorphs (packing arrangements of the same molecule) are
possible, the primary solid-state variation in magnesium fumarate is solvatomorphism
(hydration).

. . . . . Magnesium
Form Designation Hydration State Stability Profile
Content

Thermodynamically
stable at ambient RH
. (40-80%). Crystalline
Form | (Commercial) Tetrahydrate o ~11.5%
lattice incorporates 4
moles of water per

mole of salt.

Metastable;
hygroscopic.[1]
Generated by thermal
Form Il Anhydrous dehydration (>120°C). ~17.5%
[1] Reverts to Form |
upon moisture

exposure.[1]

Intermediate phases
) ) observed during )
Transient Forms Di/Monohydrate Variable
controlled TGA

desolvation.[1]

Characterization of Forms
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Thermal Analysis (TGA/DSC)

Thermal behavior is the definitive method for distinguishing forms. The dehydration of the
tetrahydrate occurs in distinct steps, often overlapping depending on heating rates.

e Phase 1 (60°C — 100°C): Loss of surface moisture (non-lattice water).

e Phase 2 (100°C — 150°C): Dehydration event. The crystal lattice collapses or rearranges as
the 4 coordinate water molecules are expelled.

o DSC Signal: Strong endothermic peak centered ~130°C.[1]
o TGA Mass Loss: Theoretical loss of ~34.2% mass (4 H20).

e Phase 3 (>350°C): Decomposition of the organic fumarate moiety to Magnesium Oxide
(MgO) and carbon residues.

X-Ray Powder Diffraction (PXRD)

o Tetrahydrate: Exhibits a highly crystalline pattern with sharp Bragg reflections, indicative of a
well-ordered lattice where water molecules bridge Mg?* centers, likely in an octahedral
coordination geometry.[1]

e Anhydrous: Often shows a shift in peak positions (lattice contraction) or a broadening of
peaks (loss of crystallinity/amorphization) if the dehydration causes lattice collapse.

Experimental Protocols
Protocol A: Synthesis of Magnhesium Fumarate
Tetrahydrate

Objective: To synthesize high-purity crystalline Magnesium Fumarate Tetrahydrate for standard
reference.

Reagents:
e Magnesium Carbonate (MgCOs) - High Purity[1]

e Fumaric Acid ((E)-but-2-enedioic acid)[2][3]
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o Deionized Water (Type II)
Workflow:
o Slurry Preparation: Suspend 87g of MgCOs in 500mL of distilled water in a 1L reactor vessel.

e Acid Addition: Slowly add 120g of Fumaric Acid to the suspension under constant stirring
(300 RPM). Note: CO2 evolution will occur; ensure adequate venting.[1]

e Reaction: Heat the mixture to 80°C and maintain for 3 hours. The solution should become
clear as the salt forms.

o Crystallization:
o Filter the hot solution to remove unreacted particulates.
o Cool the filtrate slowly to 1-5°C over 4 hours.
o Allow crystallization to proceed overnight at 4°C.

« |solation: Filter the white crystalline precipitate.

» Drying: Dry in a convection oven at 60°C for 4 hours. Critical: Do not exceed 100°C to
prevent dehydration to the anhydrous form.

Protocol B: Generation of Anhydrous Form i

Objective: To generate the anhydrous form for solubility/stability comparison.

Preparation: Place 10g of Tetrahydrate (from Protocol A) in a ceramic crucible.

Thermal Treatment: Heat in a muffle furnace at 150°C for 2 hours.

Validation: Weigh the sample. Target mass is ~6.6g (confirming ~34% mass loss).

Storage: Immediately transfer to a desiccator containing P20s or silica gel. Warning: This
form is hygroscopic and will revert to the hydrate if exposed to air.
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Visualizations
Synthesis and Phase Transition Workflow

The following diagram illustrates the synthesis pathway and the reversible relationship between
the hydrated and anhydrous forms.
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Form I: Tetrahydrate Reversion Moisture Exposure
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Click to download full resolution via product page

Caption: Cycle of synthesis, dehydration, and rehydration for Magnesium Fumarate
polymorphs.

Thermal Decomposition Pathway

This logic map details the structural changes occurring during thermal analysis (TGA).

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b14872834/docs?utm_src=pdf-body-img#technical-guide-polymorphic-forms-of-magnesium-e-but-2-enedioate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14872834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mg-Fumarate Tetrahydrate

Dehydration Event
(100°C - 150°C)

attice Contraction

Anhydrous Mg-Fumarate
(Meta-stable)

-C Bond Scission

Organic Decomposition
(>350°C)

ODxidation

Magnesium Oxide (MgO)
+ Carbon Residue

Click to download full resolution via product page

Caption: Thermal degradation pathway from hydrated salt to inorganic oxide.

Pharmaceutical Implications
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Tetrahydrate (Form  Anhydrous (Form Impact on Drug
Feature
1) 1)) Development

Anhydrous forms
often dissolve faster
. ) . due to higher free
Solubility Moderate (Water) Higher (Initial) ,
energy, but rapidly
convert to hydrate in

agqueous media.

Hydrate water can act
as a plasticizer,
improving tablet
Tableting Good compressibility Brittle cohesion.[1]
Anhydrous forms may

be prone to capping.

[1]

Form | is the preferred
API state. Form Il
. . requires hermetic
Stability High Low )
sealing to prevent
moisture uptake and

caking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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